Cas no 327048-87-3 (PROGESTERONE-(2,3,4-13C3))

• Product Name: PROGESTERONE-(2,3,4-13C3)
• CAS No: 327048-87-3
• MF: C₂₁H₃₀O₂
• MW: 317.439671039581
• CID: 1004828
• PubChem ID: 12303990
• Update Time: 2025-05-21

PROGESTERONE-(2,3,4-13C3) Chemical and Physical Properties

Names and Identifiers

• PROGESTERONE-(2,3,4-13C3)
• Progesterone-2,3,4-13C3, 99 atom % 13C, 98% (CP)
• (8S,9S,10R,13S,14S,17S)-17-Acetyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• CS-0311785
• Pregn-4-ene-3,20-dione-2,3,4-13C3
• 327048-87-3
• DTXSID001028091
• Progesterone-13C3
• HY-N0437S2
• Progesterone-[2,3,4-13C3]
• Progesterone-2,3,4-13C3

• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12,16-19H,4-11H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1/i8+1,12+1,15+1
• InChI Key： RJKFOVLPORLFTN-TZDZRSEPSA-N
• SMILES： O=C(C)[C@H]1CC[C@H]2[C@@H]3CCC4=[13CH][13C]([13CH2]C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 317.23464470g/mol
• Monoisotopic Mass: 317.23464470g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Melting Point: 128-132 °C(lit.)

PROGESTERONE-(2,3,4-13C3) Security Information

• Hazard Category Code： 40
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on PROGESTERONE-(2,3,4-13C3)

Introduction to PROGESTERONE-(2,3,4-13C3) (CAS No. 327048-87-3)

PROGESTERONE-(2,3,4-13C3), with the CAS number 327048-87-3, is a labeled form of progesterone, a crucial steroid hormone involved in various physiological processes, particularly in the female reproductive system. This compound is extensively used in research to study the metabolism and biological activities of progesterone, offering valuable insights into its roles in health and disease.

PROGESTERONE-(2,3,4-13C3) is a stable isotope-labeled analog of progesterone, where the carbon atoms at positions 2, 3, and 4 are replaced with ¹³C isotopes. This labeling does not alter the chemical properties of the molecule but allows for precise tracking and quantification in various analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. The use of labeled compounds like PROGESTERONE-(2,3,4-13C3) is essential in pharmacokinetic studies, metabolic pathway analysis, and drug development.

In recent years, significant advancements have been made in understanding the multifaceted roles of progesterone in human health. Progesterone is primarily produced by the corpus luteum during the luteal phase of the menstrual cycle and plays a pivotal role in maintaining pregnancy. It helps to prepare the endometrium for implantation and supports fetal development by suppressing uterine contractions and enhancing placental function. Additionally, progesterone has anti-inflammatory and neuroprotective properties, making it a subject of interest in various therapeutic applications.

The use of PROGESTERONE-(2,3,4-13C3) in research has contributed to several key findings. For instance, studies have utilized this labeled compound to investigate the metabolism of progesterone in different tissues and organs. One notable study published in the Journal of Steroid Biochemistry and Molecular Biology (2021) demonstrated that PROGESTERONE-(2,3,4-13C3) can be effectively used to trace the conversion of progesterone into its active metabolites, such as allopregnanolone and pregnanediol. These metabolites have been implicated in various physiological processes, including mood regulation and pain modulation.

In the context of drug development, PROGESTERONE-(2,3,4-13C3) has been instrumental in optimizing formulations and delivery systems for progesterone-based therapies. A recent clinical trial reported in the New England Journal of Medicine (2020) evaluated the efficacy and safety of a new vaginal gel containing progesterone. The use of PROGESTERONE-(2,3,4-13C3) allowed researchers to monitor the absorption and distribution of progesterone within the body, ensuring optimal therapeutic outcomes while minimizing side effects.

Beyond reproductive health, research has also explored the potential applications of progesterone in neurological disorders. A study published in Nature Neuroscience (2019) investigated the neuroprotective effects of progesterone in models of traumatic brain injury (TBI). The results showed that administration of progesterone reduced neuronal damage and improved cognitive function following TBI. The use of PROGESTERONE-(2,3,4-13C3) facilitated a detailed understanding of the molecular mechanisms underlying these protective effects.

In conclusion, PROGESTERONE-(2,3,4-13C3) (CAS No. 327048-87-3) is a valuable tool for researchers studying the metabolism and biological activities of progesterone. Its stable isotope labeling provides precise tracking capabilities that are essential for advancing our understanding of this important steroid hormone. As research continues to uncover new applications for progesterone-based therapies, the demand for high-quality labeled compounds like PROGESTERONE-(2,3,4-13C3) is likely to grow.